Cas no 222851-92-5 ((S)-1-Boc-2-piperidene-6-carboxylic Acid)

• Product Name: (S)-1-Boc-2-piperidene-6-carboxylic Acid
• CAS No: 222851-92-5
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• MDL: MFCD09261341
• CID: 244450
• PubChem ID: 27281766
• Update Time: 2025-10-24

(S)-1-Boc-2-piperidene-6-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1,2(2H)-Pyridinedicarboxylicacid, 3,4-dihydro-, 1-(1,1-dimethylethyl) ester, (2S)-
• (2S)-1-[(2-methylpropan-2-yl)oxycarbonyl]-3,4-dihydro-2H-pyridine-2-carboxylic acid
• (S)-1-BOC-2-PIPERIDINE-6-CARBOXYLIC ACID
• (S)-1-BOC-2-PIPERIDENE-6-CARBOXYLIC ACID
• (S)-3,4-Dihydro-2H-pyridine-1,2-dicarboxylic acid 1-tert-butyl ester
• (S)-1-(tert-Butoxycarbonyl)-1,2,3,4-tetrahydropyridine-2-carboxylicacid
• (S)-1-(tert-Butoxycarbonyl)-1,2,3,4-tetrahydropyridine-2-carboxylic acid
• (S)-1-BOC-2-PIPERIDENE-6-CARBOXYLICACID
• (2S)-1-[(2-methylpropan-2-yl)oxycarbonyl]-3, 4-dihydro-2H-pyridine-2-carboxylic acid
• A925303
• DTXSID50650655
• (2S)-1-(tert-Butoxycarbonyl)-1,2,3,4-tetrahydropyridine-2-carboxylic acid
• 222851-92-5
• AS-36982
• MFCD09261341
• AKOS027327646
• CS-0171724
• (S)-1-Boc-2-piperidene-6-carboxylic Acid

• MDL： MFCD09261341
• Inchi： 1S/C11H17NO4/c1-11(2,3)16-10(15)12-7-5-4-6-8(12)9(13)14/h5,7-8H,4,6H2,1-3H3,(H,13,14)/t8-/m0/s1
• InChI Key： FFOXQMAOPSBJON-QMMMGPOBSA-N
• SMILES： O(C(N1C=CCC[C@H]1C(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 227.11600
• Monoisotopic Mass: 227.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8A^2
• XLogP3: 1.6

Experimental Properties

• Density: 1.194
• Boiling Point: 367.1°Cat760mmHg
• Flash Point: 175.8°C
• Refractive Index: 1.512
• PSA: 66.84000
• LogP: 1.92210

(S)-1-Boc-2-piperidene-6-carboxylic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：-20 °C

Additional information on (S)-1-Boc-2-piperidene-6-carboxylic Acid

(S)-1-Boc-2-piperidene-6-carboxylic Acid (CAS No. 222851-92-5): A Comprehensive Overview

(S)-1-Boc-2-piperidene-6-carboxylic Acid (CAS No. 222851-92-5) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a Boc (tert-butyloxycarbonyl) protecting group and a carboxylic acid moiety attached to a piperidine ring. The chiral center at the 1-position imparts enantiomeric purity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The synthesis and characterization of (S)-1-Boc-2-piperidene-6-carboxylic Acid have been extensively studied in recent years. One of the key methods for its preparation involves the asymmetric hydrogenation of a corresponding ketone or aldehyde, followed by protection of the amino group with a Boc group. This process ensures high enantiomeric purity, which is crucial for its applications in drug discovery and development.

In terms of its physical and chemical properties, (S)-1-Boc-2-piperidene-6-carboxylic Acid is a white crystalline solid with a melting point typically ranging from 130 to 135°C. It is soluble in common organic solvents such as methanol, ethanol, and dichloromethane but has limited solubility in water. The compound's stability under various conditions, including temperature and pH, has been well-documented, making it suitable for use in both laboratory and industrial settings.

The biological significance of (S)-1-Boc-2-piperidene-6-carboxylic Acid lies in its potential as a building block for the synthesis of biologically active compounds. Recent studies have explored its use in the development of novel therapeutic agents, particularly in the areas of neurodegenerative diseases and cancer. For instance, derivatives of this compound have shown promising activity as inhibitors of specific enzymes involved in these diseases, such as protein kinases and proteases.

In the context of neurodegenerative diseases, research has focused on the ability of (S)-1-Boc-2-piperidene-6-carboxylic Acid derivatives to modulate the activity of key enzymes involved in the pathogenesis of conditions like Alzheimer's disease and Parkinson's disease. These derivatives have demonstrated the ability to inhibit beta-secretase (BACE1), an enzyme responsible for producing amyloid-beta peptides, which are implicated in Alzheimer's disease pathology.

In cancer research, compounds derived from (S)-1-Boc-2-piperidene-6-carboxylic Acid have shown potential as inhibitors of protein kinases, which play critical roles in cell signaling pathways that are often dysregulated in cancer cells. For example, one study reported that a derivative of this compound effectively inhibited the activity of Aurora kinase A, a key regulator of mitosis that is frequently overexpressed in various types of cancer.

The pharmacokinetic properties of (S)-1-Boc-2-piperidene-6-carboxylic Acid and its derivatives have also been investigated to ensure their suitability for therapeutic applications. Studies have shown that these compounds exhibit favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for their effectiveness as drug candidates.

Clinical trials involving compounds derived from (S)-1-Boc-2-piperidene-6-carboxylic Acid are currently underway to evaluate their safety and efficacy in human subjects. Preliminary results from phase I trials have indicated that these compounds are well-tolerated with minimal side effects, paving the way for further clinical development.

In conclusion, (S)-1-Boc-2-piperidene-6-carboxylic Acid (CAS No. 222851-92-5) is a versatile and important compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications and optimize its use in drug discovery pipelines.